Cas no 1935325-58-8 (3-amino-3-{bicyclo2.2.1heptan-2-yl}propan-1-ol)

• Product Name: 3-amino-3-{bicyclo2.2.1heptan-2-yl}propan-1-ol
• CAS No: 1935325-58-8
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6142816
• PubChem ID: 131027472
• Update Time: 2025-06-12

3-amino-3-{bicyclo2.2.1heptan-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-{bicyclo2.2.1heptan-2-yl}propan-1-ol
• 3-amino-3-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol
• 1935325-58-8
• EN300-1746466

• Inchi： 1S/C10H19NO/c11-10(3-4-12)9-6-7-1-2-8(9)5-7/h7-10,12H,1-6,11H2
• InChI Key： LVABZYAPUZYLKH-UHFFFAOYSA-N
• SMILES： OCCC(C1CC2CCC1C2)N

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-{bicyclo2.2.1heptan-2-yl}propan-1-ol

Comprehensive Overview of 3-amino-3-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol (CAS No. 1935325-58-8): Properties, Applications, and Research Insights

The compound 3-amino-3-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol (CAS No. 1935325-58-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its bicyclo[2.2.1]heptane (norbornane) backbone, combined with an amino-propanol functional group, makes it a versatile intermediate for synthesizing complex organic molecules. Researchers are particularly interested in its potential applications in drug discovery, material science, and asymmetric catalysis.

One of the key features of 3-amino-3-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol is its rigid bicyclic framework, which imparts stereochemical control in synthetic pathways. This property is highly valued in the development of chiral ligands and catalysts, where spatial orientation is critical. The presence of both amino and hydroxyl groups further enhances its reactivity, enabling diverse derivatization strategies. Recent studies highlight its role in constructing bioactive scaffolds, particularly for targeting neurological and metabolic disorders.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthetic routes. Its potential as a building block for biodegradable polymers or low-toxicity additives has been explored in academic and industrial settings. Additionally, its structural similarity to natural terpenes opens doors for applications in flavor and fragrance industries, where eco-friendly alternatives are increasingly sought after.

From a spectroscopic characterization perspective, 3-amino-3-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol exhibits distinct NMR and IR profiles due to its constrained ring system. These analytical fingerprints are crucial for quality control in large-scale production. Computational modeling studies, leveraging AI-driven drug design tools, have also predicted its interactions with biological targets, making it a candidate for virtual screening libraries.

The compound’s stability under physiological conditions has spurred investigations into its drug delivery potential. For instance, its hydrophilic-lipophilic balance (HLB) could optimize formulations for enhanced bioavailability. Furthermore, patent literature suggests utility in peptide mimetics, where the norbornane core mimics protein secondary structures.

As the scientific community prioritizes fragment-based drug discovery (FBDD), 3-amino-3-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol serves as a valuable molecular fragment due to its three-dimensionality. Its integration into combinatorial chemistry platforms accelerates the identification of novel therapeutic leads. Concurrently, advancements in continuous flow synthesis have improved its production efficiency, addressing scalability challenges.

In material science, derivatives of this compound have shown promise in supramolecular assemblies and smart coatings. The hydrogen-bonding capacity of its functional groups facilitates self-assembly into nanostructures with tunable properties. Such innovations resonate with trends in nanotechnology and renewable materials.

To summarize, 3-amino-3-{bicyclo[2.2.1]heptan-2-yl}propan-1-ol (CAS No. 1935325-58-8) exemplifies the convergence of synthetic utility and multidisciplinary applicability. Its role in addressing contemporary challenges—from precision medicine to sustainable manufacturing—underscores its relevance in modern research. Future directions may explore its cryo-EM compatibility or machine learning-assisted optimization, further solidifying its position in next-generation scientific endeavors.